4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine

• IUPAC Name: 4-[1-(2,6-difluorophenyl)sulfonylpyrrolidin-3-yl]oxy-6-ethyl-5-fluoropyrimidine
• InChI: InChI=1S/C16H16F3N3O3S/c1-2-13-14(19)16(21-9-20-13)25-10-6-7-22(8-10)26(23,24)15-11(17)4-3-5-12(15)18/h3-5,9-10H,2,6-8H2,1H3
• InChI Key: MTQFQJXFWYCPLZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)S(=O)(=O)C3=C(C=CC=C3F)F)F
• Molecular Formula: C16H16F3N3O3S
• Molecular Weight: 387.4 g/mol

Description

4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine is a useful research compound. Its molecular formula is C16H16F3N3O3S and its molecular weight is 387.38. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications

Chemical Synthesis and Drug Development

Fluoropyrimidines, such as pyrimethamine, have been extensively studied for their antifolate drug properties used in anti-malarial chemotherapy. Their modifications and interactions with sulfonate and carboxylate groups have been of particular interest in exploring their biological activity (Balasubramani et al., 2007). Additionally, the synthesis and reactions of similar compounds have led to the development of potent antibacterial agents, highlighting the significance of such chemical structures in drug discovery processes (Miyamoto et al., 1987).

Agricultural Chemistry

Research into new pyrimidine and triazine intermediates for herbicidal sulfonylureas has demonstrated the utility of fluorinated compounds in developing selective post-emergence herbicides, indicating the agricultural applications of such chemical structures (Hamprecht et al., 1999).

Organic Photovoltaic Materials

Compounds containing sulfanyl- or sulfone-functionalized ligands, including fluorinated pyridines, have been explored for their photoluminescent properties, making them candidates for organic photovoltaic materials and light-emitting diodes (Constable et al., 2014).

Environmental Remediation

The study of perfluoroalkyl acid precursors and their biotransformation indicates the environmental significance of fluorinated compounds, including their roles in contaminant degradation processes and the development of remediation strategies for persistent organic pollutants (Zhang et al., 2020).